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An In-Depth Technical Guide to the Safe Handling of (S)-1,1,1-Trifluoro-2-propanol

Introduction: Understanding (S)-1,1,1-Trifluoro-2-
propanol
(S)-1,1,1-Trifluoro-2-propanol (CAS No: 3539-97-7) is a chiral fluorinated alcohol increasingly

utilized by researchers and drug development professionals.[1][2] Its unique properties as a

solvent, catalyst, and synthetic intermediate make it a valuable component in the synthesis of

pharmaceuticals, agrichemicals, and other complex organic compounds.[1][3] However, its

chemical characteristics, particularly its high flammability and irritant properties, necessitate a

robust understanding and implementation of stringent safety protocols.

This guide provides a comprehensive overview of the safety and handling precautions for

(S)-1,1,1-Trifluoro-2-propanol, grounded in established safety data and best laboratory

practices. The causality behind each recommendation is explained to ensure a culture of safety

and self-validation within the laboratory environment.

Section 1: Hazard Identification and GHS
Classification
A thorough risk assessment begins with a clear understanding of the inherent hazards.

(S)-1,1,1-Trifluoro-2-propanol is classified as a hazardous substance under the Globally
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Harmonized System (GHS). The primary risks involve flammability and irritation to the skin,

eyes, and respiratory system.[4][5][6]

GHS Hazard Summary
The following table summarizes the GHS classification for (S)-1,1,1-Trifluoro-2-propanol. It is
imperative that all personnel handling this substance are familiar with these pictograms and

their meanings.

Pictogram GHS Classification Hazard Statement

🔥 Flammable Liquids, Category 2
H225: Highly flammable liquid

and vapor[4][5][6]

❗
Skin Corrosion/Irritation,

Category 2

H315: Causes skin irritation[4]

[5][6]

❗
Serious Eye Damage/Eye

Irritation, Category 2A

H319: Causes serious eye

irritation[4][5][6]

❗

Specific Target Organ Toxicity

— Single Exposure, Category

3 (Respiratory System)

H335: May cause respiratory

irritation[4][5][6]

Interpretation of Hazards for Laboratory Practice
H225: Highly Flammable Liquid and Vapor: This is arguably the most critical immediate

hazard. With a flash point of approximately 18.3°C (64.9°F), this substance can ignite at

typical room temperatures from sparks, hot surfaces, or open flames.[6] Vapors are denser

than air and can travel a considerable distance to an ignition source and "flash back."[7][8]

This necessitates the use of intrinsically safe, explosion-proof equipment and strict

avoidance of all ignition sources.

H315 & H319: Skin and Eye Irritation: Direct contact can cause significant irritation, redness,

and discomfort.[9] Prolonged skin contact should be avoided, and any contamination of the

eyes must be treated as a serious incident requiring immediate and prolonged irrigation.[4]
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H335: Respiratory Irritation: Inhalation of vapors can irritate the respiratory tract.[9][10]

Therefore, handling must occur in a well-ventilated area, preferably within a certified

chemical fume hood, to keep vapor concentrations below exposure limits.

Section 2: Physicochemical Properties for Risk
Assessment
Understanding the physical properties of a chemical is fundamental to predicting its behavior

and managing risks effectively.

Property Value Source

Molecular Formula C₃H₅F₃O [1][5]

Molecular Weight 114.07 g/mol [5][11]

Appearance Colorless liquid [1][5]

Boiling Point 81-82 °C (lit.) [11][12]

Density 1.259 g/mL at 25 °C (lit.) [11][12]

Flash Point 18.3 °C (64.9 °F) - closed cup [6]

Solubility Fully miscible in water [12][13]

Section 3: Hierarchy of Controls for Exposure
Prevention
A systematic approach to safety prioritizes the most effective control measures. The "Hierarchy

of Controls" is a fundamental concept in chemical safety that provides a framework for

minimizing risk. This is visualized in the diagram below.
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Hierarchy of Safety Controls for (S)-1,1,1-Trifluoro-2-propanol

Elimination
(Not feasible - compound is required)

Substitution
(Difficult due to unique properties)

Most
Effective

Engineering Controls
• Chemical Fume Hood

• Explosion-proof ventilation
• Grounded equipment

Administrative Controls
• Standard Operating Procedures (SOPs)

• Safety Training
• Restricted Access Areas

Personal Protective Equipment (PPE)
• Flame-retardant lab coat
• Chemical splash goggles
• Chemical-resistant gloves

Least
Effective

Click to download full resolution via product page

Caption: Hierarchy of controls, from most to least effective.

Engineering Controls: The First Line of Defense
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Engineering controls are designed to remove the hazard at the source, before it comes into

contact with the worker.

Ventilation: All handling of (S)-1,1,1-Trifluoro-2-propanol must be conducted in a well-

ventilated area. A properly functioning chemical fume hood is mandatory to control exposure

to vapors.[14][15] The ventilation system should be explosion-proof.[7]

Ignition Source Control: All sources of ignition—including open flames, sparks from electrical

equipment, and static discharge—must be strictly eliminated from the handling area.[7][9]

Use only non-sparking tools and explosion-proof electrical equipment.[7][14]

Static Electricity: To prevent the buildup of electrostatic charge, which can serve as an

ignition source, all metal containers and equipment must be grounded and bonded during

transfer operations.[7][14]

Personal Protective Equipment (PPE): The Final Barrier
PPE is required for all handling procedures, even when engineering controls are in place.

Eye and Face Protection: Use chemical safety goggles that conform to NIOSH (US) or EN

166 (EU) standards.[9] For operations with a higher risk of splashing, a face shield should be

worn in addition to goggles.[9]

Skin Protection:

Gloves: Wear chemical-resistant gloves. Gloves must be inspected for integrity before

each use. Use proper glove removal technique to avoid skin contact.[9]

Clothing: A flame-retardant lab coat or impervious clothing is essential.[9] Ensure that no

skin is exposed.

Respiratory Protection: Under normal operating conditions within a fume hood, respiratory

protection is not typically required. However, if engineering controls fail or for emergency

response, a full-face respirator with multi-purpose combination (US) or type ABEK (EN

14387) respirator cartridges is necessary.[9]
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Section 4: Protocols for Safe Handling, Storage, and
Disposal
Step-by-Step Handling Protocol

Pre-Handling Check: Before starting, ensure all engineering controls (fume hood, grounding)

are operational. Confirm the location of the nearest safety shower and eyewash station.[7]

Don PPE: Put on all required PPE as detailed in Section 3.2.

Grounding: Securely ground and bond the container before opening and during any transfer

of the liquid.[7]

Dispensing: Perform all transfers and manipulations within the chemical fume hood. Avoid

splashing and generating mists.

Closure: After use, ensure the container is tightly sealed.[9][10]

Post-Handling: Wash hands and any potentially exposed skin thoroughly with soap and

water after handling is complete.[9]

Storage Protocol
Store in a cool, dry, and well-ventilated area designated for flammable liquids.[4][9]

Keep containers tightly closed and upright to prevent leakage.[9]

The storage area must be free of ignition sources and separated from incompatible

materials, such as strong oxidizing agents.[1][7][13]

Store in a locked cabinet or area accessible only to authorized personnel.[9]

Disposal Protocol
Waste Classification: (S)-1,1,1-Trifluoro-2-propanol and any contaminated materials are

considered hazardous waste.
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Collection: Collect surplus and non-recyclable solutions in their original containers or

approved waste containers. Do not mix with other waste.[9]

Disposal: Arrange for disposal through a licensed professional waste disposal company. All

disposal must be in accordance with local, regional, and national environmental regulations.

[9][10] Handle uncleaned empty containers as you would the product itself.[9]

Section 5: Emergency Procedures
Immediate and correct response to an emergency is critical to minimizing harm.

First Aid Measures
Exposure Route Protocol

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[7][16]

Skin Contact

Immediately remove all contaminated clothing.

Rinse the skin with plenty of water and soap for

at least 15 minutes. Seek medical attention if

irritation occurs or persists.[4][16]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Seek immediate

medical attention.[4][16]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately.[9][16]

Note: Always show the Safety Data Sheet (SDS)

to the attending medical professional.[9]

Fire-Fighting Protocol
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Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide

(CO₂).[10][16] Water spray can be used to cool unopened containers.[9]

Unsuitable Media: Do NOT use a direct water jet, as it may spread the fire.[9]

Specific Hazards: The substance is highly flammable. Vapors can form explosive mixtures

with air.[8] Hazardous decomposition products formed under fire conditions include carbon

oxides and hydrogen fluoride.[7][9]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[9][16]

Accidental Release (Spill) Protocol
Evacuate: Immediately evacuate personnel from the spill area.

Isolate and Ventilate: Remove all sources of ignition and ensure adequate ventilation.[9]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the product

enter drains.[9][10]

Absorption: Contain and collect the spillage with a non-combustible, inert absorbent material

(e.g., sand, earth, vermiculite).[9]

Collection: Place the absorbed material into a suitable, closed container for disposal

according to regulations.[10]

Personal Protection: Ensure all personnel involved in the cleanup are wearing the

appropriate PPE as described in Section 3.2.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.chembk.com/en/chem/(S)-1,1,1-TRIFLUORO-2-PROPANOL
https://www.swchemilab.com/product-page/s-1-1-1-trifluoro-2-propanol
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB02448549.htm
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2100%2F2102-3-S1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/9774
https://www.sigmaaldrich.com/JP/ja/product/aldrich/540323
https://www.fishersci.com/store/msds?partNumber=AAL1115006&productDescription=111-TRIFLRO-2-PROPANOL+97%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://mmbio.byu.edu/0000017b-55ab-d8ef-adfb-5debc9ef0000/sds-sheets-trifluoroethanol-pdf-pdf
https://www.chemicalbook.com/msds/1-1-1-trifluoro-2-propanol.pdf
https://www.sigmaaldrich.com/JP/en/sds/sigma/s9811?userType=undefined
https://www.sigmaaldrich.com/JP/ja/product/aldrich/540323
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9429518.htm
https://www.fishersci.com/shop/products/1-1-1-trifluoro-2-propanol-97-thermo-scientific/AAL1115006
https://www.fishersci.com/shop/products/1-1-1-trifluoro-2-propanol-97-thermo-scientific/AAL1115006
https://www.fishersci.com/store/msds?partNumber=AC139740250&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13556~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2015:01:17~~1%201%201-Trifluoroacetone~~
https://www.chemicalbook.com/msds/s-1-1-1-trifluoro-2-propanol_2.htm
https://www.benchchem.com/product/b1588066#s-1-1-1-trifluoro-2-propanol-safety-and-handling-precautions
https://www.benchchem.com/product/b1588066#s-1-1-1-trifluoro-2-propanol-safety-and-handling-precautions
https://www.benchchem.com/product/b1588066#s-1-1-1-trifluoro-2-propanol-safety-and-handling-precautions
https://www.benchchem.com/product/b1588066#s-1-1-1-trifluoro-2-propanol-safety-and-handling-precautions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588066?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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essential and advanced chemicals, empowering
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